Cas no 3228-03-3 (5-Isopropyl-3-methylphenol)

5-Isopropyl-3-methylphenol structure
Product name:5-Isopropyl-3-methylphenol
5-Isopropyl-3-methylphenol Chemical and Physical Properties
Names and Identifiers
-
- 3-Isopropyl-5-methylphenol
- 5-Isopropyl-3-methylphenol
- 5-Isopropyl-3-methylphenolneat
- 3-isopropyl-5-hydroxytoluene
- 3-methyl-5-(2-propyl)phenol
- 3-methyl-5-isopropylphenol
- 5-Isopropyl-m-cresol
- Phenol,3-methyl-5-(1-methylethyl)
- 3-isopropyl-5-methyl-phenol
- F0001-0963
- NS00045629
- ZDUIHRJGDMTBEX-UHFFFAOYSA-
- InChI=1/C10H14O/c1-7(2)9-4-8(3)5-10(11)6-9/h4-7,11H,1-3H3
- AMY37161
- 3-Methyl-5-(1-methylethyl)phenol
- 3228-03-3
- SCHEMBL487239
- EN300-20596
- Z104479096
- Phenol, 3-methyl-5-(1-methylethyl)-
- BDBM248164
- EINECS 221-762-2
- UNII-27O3KU2MLN
- m-cymen-5-ol
- 27O3KU2MLN
- FT-0612074
- AKOS000120995
- 3-methyl-5-(propan-2-yl)phenol
- Carvacrol derivative, 7
- F91799
- 3-methyl-5-propan-2-ylphenol
- GS2750
- DTXSID6062915
- DB-048193
- m-Cymen-5-ol; 3-Isopropyl-5-methylphenol; 3-Methyl-5-isopropylphenol; 5-Isopropyl-m-cresol
- ALBB-035762
-
- MDL: MFCD00012299
- Inchi: InChI=1S/C10H14O/c1-7(2)9-4-8(3)5-10(11)6-9/h4-7,11H,1-3H3
- InChI Key: ZDUIHRJGDMTBEX-UHFFFAOYSA-N
- SMILES: CC(C)C1=CC(=CC(=C1)C)O
Computed Properties
- Exact Mass: 150.10400
- Monoisotopic Mass: 150.104
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 120
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Tautomer Count: 17
- Topological Polar Surface Area: 20.2
- XLogP3: 3.1
- Surface Charge: 0
Experimental Properties
- Color/Form: Not determined
- Density: 0.9688 (estimate)
- Melting Point: 49-51 °C(lit.)
- Boiling Point: 241°C
- Flash Point: >230 °F
- Refractive Index: 1.5106 (estimate)
- Solubility: Chloroform (Slightly), Methanol (Slightly)
- PSA: 20.23000
- LogP: 2.82400
- Solubility: Not determined
- Vapor Pressure: 0.0±0.5 mmHg at 25°C
5-Isopropyl-3-methylphenol Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Hazardous Material transportation number:1759
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: S26; S37/39
-
Hazardous Material Identification:
- Packing Group:III
- HazardClass:8
- Packing Group:III
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
- Safety Term:8
- Risk Phrases:R36/37/38
- PackingGroup:III
- Hazard Level:8
5-Isopropyl-3-methylphenol Customs Data
- HS CODE:2907199090
- Customs Data:
China Customs Code:
2907199090Overview:
2907199090 Other monophenols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2907199090 other monophenols VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
5-Isopropyl-3-methylphenol Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-20596-0.25g |
3-methyl-5-(propan-2-yl)phenol |
3228-03-3 | 95% | 0.25g |
$271.0 | 2023-09-16 | |
Enamine | EN300-20596-2.5g |
3-methyl-5-(propan-2-yl)phenol |
3228-03-3 | 95% | 2.5g |
$1174.0 | 2023-09-16 | |
Life Chemicals | F0001-0963-0.25g |
5-Isopropyl-3-methylphenol |
3228-03-3 | 95%+ | 0.25g |
$180.0 | 2023-11-21 | |
SHENG KE LU SI SHENG WU JI SHU | sc-488891A-25 g |
5-Isopropyl-3-methylphenol, |
3228-03-3 | 25g |
¥17,223.00 | 2023-07-11 | ||
TRC | I872630-25000mg |
5-Isopropyl-3-methylphenol |
3228-03-3 | 25g |
$1579.00 | 2023-05-18 | ||
A2B Chem LLC | AF57144-500mg |
3-Isopropyl-5-methylphenol |
3228-03-3 | 95% | 500mg |
$528.00 | 2023-12-30 | |
A2B Chem LLC | AF57144-2.5g |
3-Isopropyl-5-methylphenol |
3228-03-3 | 95% | 2.5g |
$1271.00 | 2024-04-20 | |
A2B Chem LLC | AF57144-25mg |
3-Isopropyl-5-methylphenol |
3228-03-3 | 95% | 25mg |
$40.00 | 2024-04-20 | |
A2B Chem LLC | AF57144-50mg |
3-Isopropyl-5-methylphenol |
3228-03-3 | 95% | 50mg |
$69.00 | 2024-04-20 | |
A2B Chem LLC | AF57144-1g |
3-Isopropyl-5-methylphenol |
3228-03-3 | 95% | 1g |
$667.00 | 2024-04-20 |
5-Isopropyl-3-methylphenol Related Literature
-
1. CCCCXVII.—The Constituents of indian turpentine from Pinus longifolia, roxb. Part VI. The auto-oxidation of d-Δ3-careneJohn Owen,John Lionel Simonsen J. Chem. Soc. 1931 3001
-
2. The chemistry of terpenes. Part XII. Oxidation of (+)-car-3-ene with t-butyl chromate and photolysis of the major oxidation product, (–)-car-3-en-5-oneP. H. Boyle,W. Cocker,D. H. Grayson,P. V. R. Shannon J. Chem. Soc. C 1971 1073
-
3. Orientation and relative rate in the isopropylation of 2-methyl-1,4-benzoquinoneNiels Jacobsen J. Chem. Soc. Perkin Trans. 2 1979 569
-
4. Chapter 7. Aromatic compoundsR. D. H. Murray Annu. Rep. Prog. Chem. Sect. B: Org. Chem. 1985 82 163
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